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Compound of Interest

Compound Name: 2,4,6-Trifluorophenyl isocyanate

Cat. No.: B1351153

An In-depth Technical Guide to the Safety of 2,4,6-Trifluorophenyl Isocyanate

This technical guide provides comprehensive safety information for 2,4,6-Trifluorophenyl
isocyanate, intended for researchers, scientists, and drug development professionals. The
following sections detail the compound's properties, associated hazards, and essential safety
protocols for its handling, storage, and emergency response.

Chemical and Physical Properties

2,4,6-Trifluorophenyl isocyanate is a reactive chemical intermediate. Its key physical and
chemical properties are summarized below.
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Property

Value

Molecular Formula

C7H2FsNO[1][2]

Molecular Weight 173.09 g/mol [1][2]
Appearance Liquid[2]

Purity 98%[1]

Boiling Point 166.4°C at 760 mmHg[1]

Storage Temperature

2-8°C, Keep in a dry area[1]

Exact Mass 173.009 g/mol [1]
Topological Polar Surface Area 29.4 A2[1]

Heavy Atom Count 12[1]

Rotatable Bond Count 1[1]

Hazard Identification and Classification

This compound is classified as hazardous. The GHS hazard statements below are based on

classifications for similar isocyanate compounds, as specific GHS data for the 2,4,6-trifluoro

isomer is limited. Isocyanates as a class are highly reactive and toxic.[3]
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Hazard Statement Description

H226 Flammable liquid and vapour.[1][4]
H330 Fatal if inhaled.[1][4]

H315 Causes skin irritation.[5]

H319 Causes serious eye irritation.[5]

May cause allergy or asthma symptoms or

R334 breathing difficulties if inhaled.[1]

H335 May cause respiratory irritation.[5]

H340 May cause genetic defects.[1]

H350 May cause cancer.[1]

H372 Causes damage to organs through prolonged or

repeated exposure.[1]

Signal Word:Danger[4]

Standard Operating Protocol for Safe Handling

The following protocol outlines the necessary safety measures for handling 2,4,6-
Trifluorophenyl isocyanate in a laboratory setting.

3.1. Engineering Controls

» All work must be conducted in a certified chemical fume hood to avoid inhalation of vapors.

[5]
o Ensure a safety shower and eyewash station are readily accessible and have been tested.[6]

o Use a closed system or provide appropriate exhaust ventilation when handling the product.

[71L8]

3.2. Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

» Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber) and a lab coat. Inspect
gloves for integrity before use.[7] Contaminated clothing should be removed immediately and
laundered before reuse.[9]

» Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and isocyanates is mandatory.[10]

3.3. Handling Procedures

e Avoid all personal contact, including inhalation.[9]

e Wash hands thoroughly with soap and water after handling and before breaks.[5][9]
o Keep the container tightly closed when not in use.[5][7]

» Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents, acids, bases, alcohols, and amines.[5][7][11] The recommended storage
temperature is 2-8°C.[1]

o Keep away from sources of ignition, heat, and open flames.[4][7]

3.4. Disposal

e Dispose of waste material in accordance with local, state, and federal regulations.[12]
e Do not allow the product to enter drains or waterways.[5][13]

Emergency Procedures and Workflows

The following diagrams illustrate the logical steps for responding to common emergencies
involving 2,4,6-Trifluorophenyl isocyanate.
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Exposure Occurs
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Caption: First aid procedures following exposure.
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Spill Detected

Evacuate unprotected personnel.
Ensure adequate ventilation.
\4

(Remove all sources of ignition)

Wear appropriate PPE:
- Respirator

- Chemical resistant gloves
- Safety goggles & face shield
- Protective suit

Prevent further leak or spill.
Contain spill with inert material
(sand, earth, vermiculite).

A

For isocyanates, treat with a
neutralizing solution (e.g., sodium

carbonate 5-10% in water).

Y

Absorb and collect material into a
suitable, labeled disposal container.

Decontaminate the spill area.

Dispose of waste according to
local and national regulations.
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Caption: Workflow for chemical spill response.
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Fire Involving Substance

Suitable Extinguishing Media: Specific Hazards: o ! )
o . Firefighter Protective Gear:
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- Dry Chemical (Carbon oxides, Nitrogen oxides, breathing apparatus (SCBA)
- Carbon Dioxide (CO2) Hydrogen fluoride) . Ful? rrc))?ective ar
- Chemical Foam - Container may explode when heated P 9
Actions:
- Cool fire-exposed containers

with water spray from a
protected location.
- Prevent spillage from entering drains.
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Caption: Decision logic for fire-fighting.

Toxicological Information

Detailed toxicological studies for 2,4,6-Trifluorophenyl isocyanate are not widely available.
However, based on the data for related isocyanates, the primary health risks are associated
with the respiratory system.[3]

o Acute Effects: Fatal if inhaled.[1][4] Causes serious irritation to the eyes and skin.[5]
Inhalation may cause respiratory irritation.[5]

» Sensitization: Isocyanates are known respiratory and dermal sensitizers.[3] Exposure can
lead to allergic reactions, asthma-like symptoms, and breathing difficulties, which may be
delayed.[10]

o Chronic Effects: Prolonged or repeated exposure may cause damage to organs, particularly
the respiratory tract.[1][3] Some isocyanates are suspected of causing cancer and genetic
defects.[1]
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No specific LD50 or LC50 data for this compound were found in the provided search results.
Researchers should treat this compound with extreme caution due to the known high toxicity of
the isocyanate functional group.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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